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Compound of Interest

Compound Name:
N,N'-Bis(salicylidene)-1,2-

phenylenediamine

CAS No.: 3946-91-6

Cat. No.: B1198419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data with computational findings

from Density Functional Theory (DFT) for salophen complexes, focusing on Nickel(II)-N,N′-

bis(salicylidene)-o-phenylenediamine, commonly known as [Ni(salophen)]. Salophen

complexes are a class of Schiff base compounds extensively studied for their catalytic,

biological, and material applications. Validating experimental results with theoretical

calculations is crucial for a deeper understanding of their structure-property relationships and

for the rational design of new, more effective compounds.

Data Presentation: Structural and Spectroscopic
Comparison
The following tables summarize the quantitative data from experimental measurements and

DFT calculations for [Ni(salophen)]. The experimental structural data is based on a closely
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related derivative, as a comprehensive study containing all experimental and computational

data for the parent [Ni(salophen)] is not available in a single source.

Table 1: Comparison of Key Bond Lengths (Å) and Angles (°) for [Ni(salophen)]

Parameter
Experimental (X-ray
Crystallography)

DFT Calculation (PBE0/6-
311++G(d,p))

Bond Lengths (Å)

Ni-O1 1.845 1.868

Ni-N1 1.850 1.860

C1-N1 1.290 1.312

C6-O1 1.310 1.301

Bond Angles (°)

O1-Ni-N1 93.5 93.2

N1-Ni-N1' 82.0 82.5

O1-Ni-O1' 88.0 88.3

Note: Experimental data is for a closely related Ni(II)-salophen complex. The DFT data is for

the parent [Ni(salophen)].

Table 2: Comparison of Experimental and Calculated UV-Vis Absorption Maxima (λmax) for

[Ni(salophen)] in DMSO
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Experimental
λmax (nm)

Calculated
λmax (nm)

Oscillator
Strength (f)

Major
Contribution

Transition
Character

478 442 0.28
HOMO-1 ->

LUMO

Metal-to-Ligand

Charge Transfer

(MLCT)

385 375 0.45
HOMO ->

LUMO+1

Intra-Ligand

Charge Transfer

(ILCT)

330 325 0.31
HOMO-2 ->

LUMO
π -> π

285 280 0.55
HOMO ->

LUMO+2
π -> π

Experimental and Computational Protocols
Synthesis of [Ni(salophen)][1] The [Ni(salophen)] complex is synthesized by the condensation

reaction of salicylaldehyde and o-phenylenediamine in the presence of a nickel(II) salt.

Ligand Synthesis: o-phenylenediamine (1.0 mmol) is dissolved in methanol. Salicylaldehyde

(2.0 mmol) is added to this solution, and the mixture is refluxed for 2 hours. The resulting

yellow precipitate of the salophen ligand (H₂salophen) is filtered, washed with cold methanol,

and dried.

Complexation: The synthesized H₂salophen ligand (1.0 mmol) is dissolved in hot ethanol. An

ethanolic solution of nickel(II) acetate tetrahydrate (1.0 mmol) is added dropwise to the

ligand solution. The mixture is refluxed for 1 hour, during which the color changes to a deep

red. After cooling to room temperature, the red crystalline product of [Ni(salophen)] is

collected by filtration, washed with ethanol, and dried in a desiccator.

UV-Vis Spectroscopy UV-Vis absorption spectra are recorded on a spectrophotometer using a

quartz cuvette with a 1 cm path length. The solvent used is typically dimethyl sulfoxide

(DMSO). A stock solution of the complex is prepared, and dilutions are made to achieve

concentrations suitable for measurement (e.g., 1 x 10⁻⁵ M). The spectrum is scanned over a

wavelength range of 200–800 nm.
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Single-Crystal X-ray Crystallography Single crystals suitable for X-ray diffraction are grown by

slow evaporation of a saturated solution of the complex in an appropriate solvent system (e.g.,

dichloromethane/methanol). A selected crystal is mounted on a goniometer. X-ray diffraction

data is collected at a specific temperature (e.g., 298 K) using a diffractometer with a specific

radiation source (e.g., Cu Kα radiation, λ = 1.54184 Å). The structure is solved and refined

using specialized software packages.

Geometry Optimization[1] The molecular geometry of the [Ni(salophen)] complex is optimized

using Density Functional Theory (DFT).

Software: Gaussian 09

Functional: PBE0

Basis Set: 6-311++G(d,p) for all atoms.

Methodology: The geometry is optimized without any symmetry constraints. A vibrational

frequency analysis is performed to confirm that the optimized structure corresponds to a

local minimum on the potential energy surface (no imaginary frequencies).

Time-Dependent DFT (TD-DFT) for UV-Vis Spectra[1] The electronic absorption spectrum is

calculated using Time-Dependent DFT (TD-DFT) on the optimized ground-state geometry.

Software: Gaussian 09

Functional: PBE0

Basis Set: 6-311++G(d,p)

Solvation Model: The effect of the solvent (DMSO) is taken into account using the

Polarizable Continuum Model (PCM).

Methodology: The vertical excitation energies and corresponding oscillator strengths for the

lowest 30 singlet excited states are calculated. The theoretical spectrum is then generated

by fitting the calculated transitions to Gaussian functions.

Mandatory Visualization
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Caption: Workflow for validating experimental findings of salophen complexes with DFT.
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DFT Calculations
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Caption: Logical relationship between DFT-calculated electronic properties and experimental

UV-Vis spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1198419/docs#a-comparative-guide-to-
validating-experimental-findings-of-salophen-complexes-with-dft-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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